Cas no 1355224-04-2 (6-Ethoxy-5-methyl-nicotinic acid methyl ester)

6-Ethoxy-5-methyl-nicotinic acid methyl ester is a specialized organic compound with applications in pharmaceutical and agrochemical research. Its structure features an ethoxy and methyl substitution on the pyridine ring, enhancing its reactivity and utility as an intermediate in synthetic chemistry. The ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly valued for its role in the synthesis of heterocyclic compounds, where its functional groups enable selective modifications. Its stability under standard conditions ensures reliable handling and storage. Researchers prioritize this ester for its consistent purity and well-documented reactivity profile, making it a practical choice for targeted molecular design.

6-Ethoxy-5-methyl-nicotinic acid methyl ester structure

1355224-04-2 structure

Product Name:6-Ethoxy-5-methyl-nicotinic acid methyl ester

CAS No:1355224-04-2

MF:C₁₀H₁₃NO₃

MW:195.215122938156

CID:5169432

Update Time:2025-06-22

6-Ethoxy-5-methyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 6-Ethoxy-5-methyl-nicotinic acid methyl ester
- 3-Pyridinecarboxylic acid, 6-ethoxy-5-methyl-, methyl ester
- Inchi： 1S/C10H13NO3/c1-4-14-9-7(2)5-8(6-11-9)10(12)13-3/h5-6H,4H2,1-3H3
- InChI Key： AIQBMHUOMPIOPF-UHFFFAOYSA-N
- SMILES： C1=NC(OCC)=C(C)C=C1C(OC)=O

6-Ethoxy-5-methyl-nicotinic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500235-1g	Methyl6-ethoxy-5-methylnicotinate	1355224-04-2	97%	1g	$1190	2022-06-13

6-Ethoxy-5-methyl-nicotinic acid methyl ester Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 6-Ethoxy-5-methyl-nicotinic acid methyl ester

6-Ethoxy-5-methyl-nicotinic acid methyl ester: A Comprehensive Overview

CAS No.1355224-04-2, commonly referred to as 6-Ethoxy-5-methyl-nicotinic acid methyl ester, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, which is a well-known precursor to niacin, a vitamin essential for human health. The structure of this compound includes an ethoxy group at the 6-position and a methyl group at the 5-position, with the nicotinic acid moiety further esterified at the methyl position. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of 6-Ethoxy-5-methyl-nicotinic acid methyl ester involves a series of carefully designed reactions, including nucleophilic substitutions, esterifications, and possibly oxidations or reductions depending on the starting materials. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in various areas. In pharmacology, it has been investigated for its potential as a lead compound in drug discovery programs targeting specific biological pathways. Recent studies have highlighted its ability to modulate certain receptor activities, making it a candidate for further exploration in therapeutic development.

Additionally, the compound's structural characteristics make it suitable for use in material science applications. Its ability to form stable complexes with metal ions has led to its consideration in the development of new materials for sensing technologies and catalysis.

From an analytical standpoint, the characterization of CAS No.1355224-04-2 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality standards required for both research and industrial applications.

In conclusion, 6-Ethoxy-5-methyl-nicotinic acid methyl ester, identified by its CAS number 1355224-04-2, represents a valuable compound with diverse potential applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and utility, underscoring its importance in contemporary chemical research.